Cas no 2172371-88-7 (2-{1-3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-cyclopropylformamido}acetic acid)
2-{1-3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-cyclopropylformamido}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{1-3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-cyclopropylformamido}acetic acid
- 2172371-88-7
- EN300-1485352
- 2-{1-[3-bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-cyclopropylformamido}acetic acid
-
- Inchi: 1S/C27H23BrN2O5/c28-17-11-16(26(33)30(14-25(31)32)19-9-10-19)12-18(13-17)29-27(34)35-15-24-22-7-3-1-5-20(22)21-6-2-4-8-23(21)24/h1-8,11-13,19,24H,9-10,14-15H2,(H,29,34)(H,31,32)
- InChI Key: XALLWKINWDCDTI-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=C(C=1)C(N(CC(=O)O)C1CC1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 534.07903g/mol
- Monoisotopic Mass: 534.07903g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 8
- Complexity: 782
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 95.9Ų
2-{1-3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-cyclopropylformamido}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1485352-0.05g |
2-{1-[3-bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-cyclopropylformamido}acetic acid |
2172371-88-7 | 0.05g |
$2829.0 | 2023-06-06 | ||
| Enamine | EN300-1485352-0.1g |
2-{1-[3-bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-cyclopropylformamido}acetic acid |
2172371-88-7 | 0.1g |
$2963.0 | 2023-06-06 | ||
| Enamine | EN300-1485352-0.25g |
2-{1-[3-bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-cyclopropylformamido}acetic acid |
2172371-88-7 | 0.25g |
$3099.0 | 2023-06-06 | ||
| Enamine | EN300-1485352-0.5g |
2-{1-[3-bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-cyclopropylformamido}acetic acid |
2172371-88-7 | 0.5g |
$3233.0 | 2023-06-06 | ||
| Enamine | EN300-1485352-1.0g |
2-{1-[3-bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-cyclopropylformamido}acetic acid |
2172371-88-7 | 1g |
$3368.0 | 2023-06-06 | ||
| Enamine | EN300-1485352-2.5g |
2-{1-[3-bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-cyclopropylformamido}acetic acid |
2172371-88-7 | 2.5g |
$6602.0 | 2023-06-06 | ||
| Enamine | EN300-1485352-5.0g |
2-{1-[3-bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-cyclopropylformamido}acetic acid |
2172371-88-7 | 5g |
$9769.0 | 2023-06-06 | ||
| Enamine | EN300-1485352-10.0g |
2-{1-[3-bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-cyclopropylformamido}acetic acid |
2172371-88-7 | 10g |
$14487.0 | 2023-06-06 | ||
| Enamine | EN300-1485352-50mg |
2-{1-[3-bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-cyclopropylformamido}acetic acid |
2172371-88-7 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1485352-100mg |
2-{1-[3-bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-cyclopropylformamido}acetic acid |
2172371-88-7 | 100mg |
$2963.0 | 2023-09-28 |
2-{1-3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-cyclopropylformamido}acetic acid Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 2-{1-3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-cyclopropylformamido}acetic acid
Comprehensive Analysis of 2-{1-3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-cyclopropylformamido}acetic acid (CAS No. 2172371-88-7)
In the rapidly evolving field of pharmaceutical and biochemical research, 2-{1-3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-cyclopropylformamido}acetic acid (CAS No. 2172371-88-7) has emerged as a compound of significant interest. This molecule, characterized by its complex structure and functional groups, is widely utilized in peptide synthesis and medicinal chemistry. Researchers are particularly drawn to its Fmoc-protected amino acid derivative properties, which play a pivotal role in solid-phase peptide synthesis (SPPS). The presence of the cyclopropyl and bromo substituents further enhances its reactivity, making it a versatile building block for drug discovery.
The compound's CAS No. 2172371-88-7 is often searched in conjunction with keywords like "Fmoc-amino acid derivatives," "peptide coupling reagents," and "N-cyclopropylformamido acetic acid." These terms reflect the growing demand for high-purity intermediates in bioconjugation and targeted therapy development. Recent trends in AI-driven drug design have also spotlighted such molecules due to their potential in optimizing small-molecule inhibitors and protease substrates. Its unique 3-bromo-5-amino phenyl moiety is particularly valuable for creating fluorescence probes and biomarkers, aligning with the surge in diagnostic tool innovation.
From a synthetic perspective, 2-{1-3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-cyclopropylformamido}acetic acid exemplifies the convergence of organic chemistry and biotechnology. Its Fmoc group ensures compatibility with automated peptide synthesizers, a feature highly sought after in high-throughput screening (HTS) workflows. The compound's stability under acidic conditions—owing to the cyclopropyl ring—makes it ideal for post-translational modification studies, a hot topic in proteomics research. Furthermore, its brominated aromatic segment facilitates cross-coupling reactions, a key technique in fragment-based drug discovery.
Environmental and safety considerations are also critical when discussing CAS No. 2172371-88-7. Unlike many halogenated compounds, this derivative exhibits low toxicity profiles in preliminary assays, making it a sustainable choice for green chemistry applications. Its role in biodegradable peptide mimics has garnered attention amid the push for eco-friendly pharmaceuticals. Additionally, its compatibility with microwave-assisted synthesis aligns with the industry's shift toward energy-efficient methodologies, a recurring theme in sustainable drug manufacturing discussions.
In conclusion, 2-{1-3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-cyclopropylformamido}acetic acid represents a nexus of innovation in drug development and biochemical engineering. Its multifaceted applications—from peptide therapeutics to molecular imaging—underscore its relevance in addressing contemporary challenges like personalized medicine and precision oncology. As research continues to unravel its potential, this compound is poised to remain a cornerstone in the toolkit of modern chemists and biologists alike.
2172371-88-7 (2-{1-3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-cyclopropylformamido}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)